Cas no 1211591-26-2 (4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid)

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups at the 4- and 5-positions, respectively, along with a carboxylic acid moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid allows for further functionalization via esterification or amidation. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications, this compound is particularly useful in the development of bioactive molecules.

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid structure

1211591-26-2 structure

Product Name:4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid

CAS No:1211591-26-2

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

MDL:MFCD18257442

CID:1069291

PubChem ID:71300229

Update Time:2025-05-27

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid
- 4-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylic acid
- 4-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
- AKOS015996864
- 1211591-26-2
- CS-0324790
- 4-Chloro-5-(trifluoromethyl)picolinicacid
- AB74932
- KG-0719
- DB-358079
- SCHEMBL20594047
- DHNYXJDRUJMSSC-UHFFFAOYSA-N
- MFCD18257442
- 4-Chloro-5-(trifluoromethyl)picolinic acid
- MDL： MFCD18257442
- Inchi： 1S/C7H3ClF3NO2/c8-4-1-5(6(13)14)12-2-3(4)7(9,10)11/h1-2H,(H,13,14)
- InChI Key： DHNYXJDRUJMSSC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)N=CC=1C(F)(F)F

Computed Properties

Exact Mass: 224.9804405g/mol
Monoisotopic Mass: 224.9804405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.2Å²

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C067165-25mg	4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid	1211591-26-2		25mg	$ 130.00	2022-06-06
TRC	C067165-50mg	4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid	1211591-26-2		50mg	$ 215.00	2022-06-06
abcr	AB338586-500 mg	4-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid, 97%; .	1211591-26-2	97%	500mg	€678.60	2023-06-21
abcr	AB338586-1 g	4-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid, 97%; .	1211591-26-2	97%	1g	€995.00	2023-02-21
Alichem	A029009371-250mg	4-Chloro-5-(trifluoromethyl)picolinic acid	1211591-26-2	95%	250mg	$940.80	2023-09-04
Alichem	A029009371-1g	4-Chloro-5-(trifluoromethyl)picolinic acid	1211591-26-2	95%	1g	$2750.25	2023-09-04
Matrix Scientific	087238-500mg	4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid, >97%	1211591-26-2	>97%	500mg	$806.00	2023-09-08
Matrix Scientific	087238-1g	4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid, >97%	1211591-26-2	>97%	1g	$1006.00	2023-09-08
Matrix Scientific	087238-5g	4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid, >97%	1211591-26-2	>97%	5g	$4163.00	2023-09-08
Key Organics Ltd	KG-0719-1MG	4-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid	1211591-26-2	>95%	1mg	£37.00	2025-02-08